Cas no 170698-88-1 (Hexa-dodecyl-hexa-peri-hexabenzocoronene)

• Product Name: Hexa-dodecyl-hexa-peri-hexabenzocoronene
• CAS No: 170698-88-1
• MF: C₁₁₄H₁₆₂
• MW: 1532.50611448288
• CID: 1059055
• PubChem ID: 15474005
• Update Time: 2025-07-24

Hexa-dodecyl-hexa-peri-hexabenzocoronene Chemical and Physical Properties

Names and Identifiers

• Hexa-dodecyl-hexa-peri-hexabenzocoronene
• XGJMNOBXCOLMCV-UHFFFAOYSA-N
• Hexakisdodecyl-hexa-peri-hexabenzocoronene
• 6,11,20,25,34,39-Hexadodecyltridecacyclo[28.12.0.02,15.03,8.04,41.09,14.013,18.016,29.017,22.023,28.
• 2,5,8,11,14,17-hexadodecylhexabenzo[bc,ef,hi,kl,no,qr]coronene
• 6,11,20,25,34,39-Hexadodecyltridecacyclo[28.12.0.02,15.03,8.04,41.09,14.013,18.016,29.017,22.023,28.027,32.031,36.037,42]dotetraconta-1,3,5,7,9,11,13,15,17(22),18,20,23,25,27(32),28,30,33,35,37(42),38,40-henicosaene
• Hexa-dodecyl-hexa-peri-hexabenzocoronene; 6,11,20,25,34,39-Hexadodecyltridecacyclo[28.12.0.02,15.03,8.04,41.09,14.013,18.016,29.017,22.023,28.027,32.031,36.037,42]dotetraconta-1,3,5,7,9,11,13,15,17(22),18,20,23,25,27(32),28,30,33,35,37(42),38,40-henicosaene
• 170698-88-1

• Inchi： 1S/C114H162/c1-7-13-19-25-31-37-43-49-55-61-67-85-73-91-93-75-86(68-62-56-50-44-38-32-26-20-14-8-2)77-95-97-79-88(70-64-58-52-46-40-34-28-22-16-10-4)81-99-101-83-90(72-66-60-54-48-42-36-30-24-18-12-6)84-102-100-82-89(71-65-59-53-47-41-35-29-23-17-11-5)80-98-96-78-87(69-63-57-51-45-39-33-27-21-15-9-3)76-94-92(74-85)103(91)109-110(104(93)95)112(106(97)99)114(108(101)102)113(107(98)100)111(109)105(94)96/h73-84H,7-72H2,1-6H3
• InChI Key： XGJMNOBXCOLMCV-UHFFFAOYSA-N
• SMILES： C12=C3C4C=C(CCCCCCCCCCCC)C=C3C3C=C(CCCCCCCCCCCC)C=C5C6C=C(CCCCCCCCCCCC)C=C7C8C=C(CCCCCCCCCCCC)C=C9C%10C=C(CCCCCCCCCCCC)C=C%11C%12=CC(CCCCCCCCCCCC)=CC=4C%12=C1C(C=%10%11)=C(C=89)C(C7=6)=C2C5=3

Computed Properties

• Exact Mass: 1532.27101000g/mol
• Monoisotopic Mass: 1531.26765517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 114
• Rotatable Bond Count: 66
• Complexity: 1970
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 49.3

Additional information on Hexa-dodecyl-hexa-peri-hexabenzocoronene

Exploring Hexa-dodecyl-hexa-peri-hexabenzocoronene (CAS No. 170698-88-1): A Cutting-Edge Polycyclic Aromatic Hydrocarbon for Advanced Materials

In the realm of advanced organic materials, Hexa-dodecyl-hexa-peri-hexabenzocoronene (abbreviated as HBC-C12) stands out as a structurally unique polycyclic aromatic hydrocarbon (PAH) with the CAS registry number 170698-88-1. This compound belongs to the hexabenzocoronene (HBC) family, a class of disc-shaped molecules renowned for their exceptional optoelectronic properties and self-assembly capabilities. The "hexa-dodecyl" prefix highlights the presence of twelve-carbon alkyl chains attached to the core HBC structure, which significantly enhances solubility and processability—a critical feature for practical applications in nanotechnology and materials science.

Recent interest in HBC derivatives has surged due to their potential in next-generation technologies such as organic photovoltaics (OPVs), field-effect transistors (OFETs), and supramolecular electronics. Researchers are particularly drawn to CAS 170698-88-1 for its ability to form ordered columnar stacks via π-π interactions, a property leveraged in designing high-performance organic semiconductors. This aligns with the global push toward flexible electronics and sustainable energy solutions, topics dominating scientific forums and search engine queries like "HBC applications in solar cells" or "self-assembling organic materials."

The synthesis of Hexa-dodecyl-hexa-peri-hexabenzocoronene typically involves palladium-catalyzed cyclization reactions, followed by alkylation to introduce the dodecyl chains. Its high thermal stability (decomposition above 400°C) and tunable bandgap (2.7–3.1 eV) make it a versatile candidate for optoelectronic device fabrication. Notably, its liquid crystalline behavior at specific temperatures has sparked investigations into "HBC-based smart coatings"—a trending topic in material science communities.

From an industrial perspective, CAS 170698-88-1 addresses key challenges in printed electronics, where solution-processability and air stability are paramount. Startups and academic labs frequently search for "HBC suppliers for research" or "hexabenzocoronene price," reflecting growing commercialization efforts. Moreover, its compatibility with roll-to-roll manufacturing techniques positions it as a cost-effective alternative to silicon in certain wearable technology applications.

Environmental considerations also play a role in the popularity of HBC-C12. Unlike heavy-metal-based semiconductors, this PAH derivative is composed solely of carbon and hydrogen, reducing ecological concerns—a factor increasingly highlighted in searches like "green organic electronics." Ongoing studies explore its biodegradation pathways to ensure compliance with circular economy principles.

In summary, Hexa-dodecyl-hexa-peri-hexabenzocoronene (170698-88-1) exemplifies the convergence of molecular design and functional utility. Its multifaceted applications—from flexible displays to energy storage systems—underscore why it remains a focal point in both academic publications and patent filings. As the demand for high-efficiency organic materials grows, this compound is poised to play a pivotal role in shaping future technologies.